Cas no 4102-46-9 (2-Iodo-1,3-dimethyl-4-nitrobenzene)

• Product Name: 2-Iodo-1,3-dimethyl-4-nitrobenzene
• CAS No: 4102-46-9
• MF: C₈H₈INO₂
• MW: 277.059094429016
• MDL: MFCD02066252
• CID: 1070728
• PubChem ID: 43381253
• Update Time: 2025-04-20

2-Iodo-1,3-dimethyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-1,3-dimethyl-4-nitrobenzene
• 2-iodo-1,3-dimethyl-4-nitro-benzene
• CS-0452258
• SY262585
• AKOS009474466
• AC9811
• SCHEMBL16970671
• DH-0728
• WBYYSBBIRPABFU-UHFFFAOYSA-N
• 4102-46-9
• MFCD02066252

• MDL： MFCD02066252
• Inchi： 1S/C8H8INO2/c1-5-3-4-7(10(11)12)6(2)8(5)9/h3-4H,1-2H3
• InChI Key： WBYYSBBIRPABFU-UHFFFAOYSA-N
• SMILES： IC1=C(C)C=CC(=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 276.95998g/mol
• Monoisotopic Mass: 276.95998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 316.6±37.0 °C at 760 mmHg
• Flash Point: 145.3±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Iodo-1,3-dimethyl-4-nitrobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)